Cas no 1269931-86-3 ((2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol
• CAS No: 1269931-86-3
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 6287810
• PubChem ID: 130748697
• Update Time: 2025-06-24

(2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol
• EN300-1847087
• 1269931-86-3

• Inchi： 1S/C8H9FN2O3/c9-5-2-1-3-7(11(13)14)8(5)6(10)4-12/h1-3,6,12H,4,10H2/t6-/m1/s1
• InChI Key： JHANLTMDXPRBGB-ZCFIWIBFSA-N
• SMILES： FC1=CC=CC(=C1[C@@H](CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1Ų

Additional information on (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol (CAS No. 1269931-86-3)

The compound (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol, identified by its CAS number 1269931-86-3, represents a significant advancement in the field of pharmaceutical chemistry. This chiral molecule, characterized by its specific stereochemical configuration, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of both amino and fluoro-nitrophenyl substituents in its structure imparts unique chemical properties that make it a valuable candidate for further investigation.

In recent years, the demand for highly specific and effective pharmaceutical agents has driven the exploration of novel molecular structures. The compound (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol stands out in this context due to its intricate architecture, which includes a stereogenic center at the carbon atom bonded to the amino group. This feature is crucial for achieving enantioselective synthesis, a key consideration in modern drug design to minimize side effects and enhance therapeutic efficacy.

The fluoro-nitrophenyl moiety in the molecule is particularly noteworthy, as fluorine-containing compounds are widely recognized for their improved metabolic stability and bioavailability. This characteristic has made such molecules attractive for medicinal chemistry applications. Furthermore, the nitro group introduces a region of high electron density, which can participate in various chemical interactions, including hydrogen bonding and π-stacking, thereby influencing the compound's solubility and binding affinity.

Current research in the field of chiral pharmaceuticals has demonstrated that the precise control of stereochemistry can lead to significant differences in biological activity. The enantiomeric form of (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol has been studied extensively to understand its potential pharmacological effects. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and other therapeutic areas. The stereochemical purity of the compound is essential for these studies, as impurities or racemic mixtures could lead to unpredictable biological responses.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric excess, ensuring that the desired stereoisomer is obtained in substantial quantities. These synthetic strategies are critical for both academic research and industrial-scale production.

The chemical properties of (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol also make it a useful tool for studying enzyme mechanisms and receptor interactions. Its structural features allow it to mimic natural substrates or modulate enzyme activity, providing insights into biological pathways that could lead to new therapeutic targets. For instance, the interaction between this compound and specific enzymes or receptors can be investigated using spectroscopic techniques such as NMR and X-ray crystallography.

In addition to its potential as a drug candidate, the compound has applications in chemical biology and material science. Its unique structural motifs can be exploited to design probes or inhibitors for biochemical assays. The ability to fine-tune its properties through structural modifications offers a versatile platform for innovation.

Recent publications have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced pharmacokinetic profiles. The nitro group further contributes to this by increasing lipophilicity while maintaining water solubility, making it an ideal candidate for oral administration. These attributes have spurred interest in developing derivatives of (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol with improved pharmacological properties.

Computational modeling has also played a crucial role in understanding the behavior of this compound. Molecular dynamics simulations and quantum mechanical calculations can predict how it interacts with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

As research continues, the full potential of (2S)-2-amino-2-(2-fluoro-6-nitrophenyl)ethan-1-ol is likely to be realized across multiple disciplines. Its unique combination of structural features makes it a promising candidate for addressing unmet medical needs. By leveraging cutting-edge synthetic methods and analytical techniques, scientists are poised to unlock new therapeutic possibilities with this remarkable molecule.